Cas no 36507-69-4 (4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-)

4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)- structure
36507-69-4 structure
Product Name:4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-
CAS No:36507-69-4
MF:C18H19NO2
MW:281.348964929581
CID:314073
PubChem ID:217214
Update Time:2025-04-19

4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-
    • 4H-Dibenzo(de,g)quinolin-10-ol, 5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (R)-
    • (6aR)-11-methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol
    • 36507-69-4
    • Isoapocodeine
    • DTXSID50957813
    • 11-Methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol
    • Inchi: 1S/C18H19NO2/c1-19-9-8-11-4-3-5-13-16(11)14(19)10-12-6-7-15(20)18(21-2)17(12)13/h3-7,14,20H,8-10H2,1-2H3/t14-/m1/s1
    • InChI Key: SMJNKYXAZPPMTE-CQSZACIVSA-N
    • SMILES: O(C)C1=C(C=CC2=C1C1=CC=CC3CCN(C)[C@H](C2)C=31)O

Computed Properties

  • Exact Mass: 281.14167
  • Monoisotopic Mass: 281.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.7
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